Cas no 314769-49-8 (N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• CAS No: 314769-49-8
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• CID: 6072058
• PubChem ID: 853928
• Update Time: 2025-06-08

N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• N-(6-methoxybenzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide
• F0755-0188
• Oprea1_626510
• DTXSID70357518
• Z27677130
• BIM-0043887.P001
• 314769-49-8
• AKOS001025355
• 6066-21-3
• CBMicro_043857

• Inchi： 1S/C17H16N2O2S2/c1-21-11-6-7-12-14(9-11)23-17(18-12)19-16(20)15-8-10-4-2-3-5-13(10)22-15/h6-9H,2-5H2,1H3,(H,18,19,20)
• InChI Key： YINIWXOQZYFNHQ-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NC3C=CC(=CC=3S2)OC)=O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 344.06532010g/mol
• Monoisotopic Mass: 344.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

Introduction to N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide (CAS No. 314769-49-8)

N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide, identified by its CAS number 314769-49-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic structures that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of fused benzothiazole and benzothiophene rings in its molecular framework suggests a high degree of complexity and functionality, which is often exploited in the design of novel therapeutic agents.

The benzothiazole moiety, particularly the 6-methoxy derivative, is well-documented for its role in various pharmacological applications. Methoxy substitution at the 6-position of benzothiazole can modulate the electronic properties of the ring system, influencing its interactions with biological targets. This modification has been strategically employed in the development of compounds with enhanced binding affinity and selectivity. In contrast, the benzothiophene component contributes to the overall steric and electronic landscape of the molecule, providing a scaffold that can be further functionalized to achieve specific pharmacological effects.

In recent years, there has been a surge in research focused on identifying new scaffolds that can serve as leads for drug discovery. The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide represents an intriguing example of such a scaffold. Its unique structural features have prompted investigations into its potential as an intermediate in the synthesis of biologically active molecules. The tetrahydropyran ring embedded within its structure adds another layer of complexity, which can be leveraged to fine-tune physicochemical properties such as solubility and metabolic stability.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. Key steps typically include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the necessary substituents. The methoxy group at position 6 of the benzothiazole ring is particularly critical and is often introduced late in the synthetic sequence to prevent unwanted side reactions. This strategic placement ensures that the methoxy group remains intact throughout the synthesis, preserving the desired pharmacological properties.

The biological activity of N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide has been explored in several preclinical studies. These investigations have revealed promising results in various disease models, including those relevant to inflammation and cancer. The compound's ability to interact with specific biological targets has been attributed to its optimized binding pocket created by the combined effects of its aromatic and heterocyclic components. The methoxy-substituted benzothiazole ring appears to play a crucial role in modulating these interactions by influencing both hydrophobicity and electronic distribution.

In light of these findings, researchers have begun to explore derivatives of this compound with modified substituents to enhance its pharmacological profile. For instance, replacing or altering the tetrahydropyran ring with other heterocyclic structures has shown potential in altering bioavailability and target specificity. Additionally, exploring different methoxy substitution patterns on the benzothiazole ring has led to compounds with improved efficacy in certain disease models. These modifications underscore the importance of structural optimization in drug discovery and highlight how small changes can significantly impact biological activity.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Advanced computational methods have enabled researchers to predict binding affinities and metabolic stability with remarkable accuracy before even synthesizing a single molecule. This approach has not only accelerated the drug discovery process but also minimized resource expenditure by prioritizing promising candidates based on computational data alone. N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide, with its complex structure and multiple functional groups, exemplifies how computational tools can be leveraged to guide synthetic efforts toward biologically relevant targets.

The future directions for research involving this compound are multifaceted. Further exploration into its mechanism of action will provide deeper insights into how it interacts with biological systems at a molecular level. Additionally, investigating its potential as a lead for drug development against various diseases will be a key focus area for many research groups worldwide. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide (CAS No. 314769-49-8) represents a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.